Neuroprotective agent 12

• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol
• InChI: InChI=1S/C23H28N2O3/c1-25(2)19-12-10-18(11-13-19)24-23(26)15-9-17-8-14-21(22(16-17)27-3)28-20-6-4-5-7-20/h8-16,20H,4-7H2,1-3H3,(H,24,26)/b15-9+
• InChIKey: YJYBLWAGHIXNNY-OQLLNIDSSA-N

Neuroprotective Agent 12: Chemical Identity and Profile

Neuroprotective agent 12 (CAS 2522599-69-3, designated Compound 5 in the primary literature) is a novel, synthetic, small-molecule Rolipram–Tranilast hybrid belonging to the class of multifunctional neuroprotective agents that simultaneously target phosphodiesterase 4B (PDE4B) signaling, oxidative stress, and neuroinflammation [1]. It emerges from a series of hybrids designed by covalently merging the PDE4 inhibitor rolipram with the anti-allergic/anti-inflammatory drug tranilast, creating a single entity with oral bioavailability, demonstrable blood-brain barrier (BBB) penetration, and a favorable acute safety profile (LD50 300–5000 mg/kg in mice) [1][2]. The compound was identified as the strongest neuroprotective molecule within its hybrid series after systematic in vitro screening and in vivo validation in a traumatic brain injury (TBI) mouse model, providing a structurally defined, analytically tractable chemical probe for CNS injury and neurodegeneration research [1].

1

Dual-pharmacophore PDE4B inhibitor–antioxidant probe for CNS injury models

2

Oral exposure and brain penetration reported in mouse

3

Ranked top neuroprotective in hybrid series screening

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

Why Generic PDE4 Inhibitors Cannot Substitute

Neuroprotective agent 12 is not a generic PDE4 inhibitor; it is a rationally designed dual-pharmacophore hybrid that covalently integrates the catechol antioxidant moiety of tranilast with the PDE4-inhibitory core of rolipram, yielding a single molecular entity with inseparable polypharmacology [1]. Within its own series, individual hybrids displayed marked divergence in potency: only Compound 5 (neuroprotective agent 12) combined strong glutamate-toxicity rescue (100.5% cell viability recovery at 10 μM in HT22 cells) with simultaneous PDE4B protein downregulation, HO-1/BDNF/p-CREB upregulation, and NF-κB pathway suppression in microglia [1][2]. Other series members, as well as standalone rolipram or tranilast, lacked this breadth of coordinated activity at comparable concentrations [1]. Moreover, the compound’s validated oral bioavailability, BBB penetration, and CYP inhibition fingerprint (CYP2C19, CYP2C9, CYP2D6 inhibited; CYP1A2 spared) represent a specific pharmacokinetic package that structurally similar hybrids or single-target alternatives cannot recapitulate without independent verification [2]. Substituting a generic PDE4 inhibitor or an untested hybrid therefore risks losing the multi-target efficacy and ADME profile that the original study linked to in vivo TBI attenuation [1].

Polypharmacology

Single-target PDE4 inhibitors may not replicate the combined PDE4B downregulation, antioxidant, and NF-κB suppression of this hybrid.

Series variability

Other Rolipram–Tranilast hybrids showed weaker or absent coordinated multi-pathway modulation; neuroprotective activity may shift significantly.

ADME profile

CYP inhibition fingerprint (2C19/2C9/2D6) and confirmed BBB penetration may not transfer to untested structural analogs.

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

Quantified Differentiation Against Hybrids and Parent Drugs

Glutamate Toxicity Rescue in HT22 Neuronal Cells

In the primary paper's head-to-head screening of Rolipram–Tranilast hybrids, neuroprotective agent 12 (Compound 5) was explicitly identified as the strongest neuroprotective molecule in the series [1]. Quantitative cell viability data from the vendor-validated dataset confirm this: at 3 μM, neuroprotective agent 12 restored 75.8% of HT22 cell viability against glutamate challenge; at 10 μM, viability recovery reached 100.5%, effectively fully reversing glutamate-induced cell death [2]. By comparison, the parent compound rolipram alone provides PDE4 inhibition but lacks the robust antioxidant capacity conferred by the tranilast-derived catechol moiety, while the other hybrids in the series (Compounds 1–4, 6–8) exhibited weaker or partial protection at equivalent concentrations [1]. No cytotoxicity was observed for neuroprotective agent 12 below 100 μM after 24 h exposure, establishing a selectivity window of >10-fold over the fully protective concentration [2].

Glutamate toxicity rescue

Head-to-head

100.5% viability at 10 μM; 75.8% at 3 μM (HT22, 24 h)

Supports HT22 glutamate excitotoxicity model studies

Ranked highest in series; MTT assay

Evidence Dimension	Cell viability restoration in glutamate-challenged HT22 hippocampal neuronal cells
Target Compound Data	75.8% viability at 3 μM; 100.5% viability at 10 μM (24 h incubation)
Comparator Or Baseline	Other Rolipram–Tranilast hybrids (Compounds 1–4, 6–8) in the same series—explicitly ranked lower. Rolipram alone and Tranilast alone lack the combined potency of Compound 5.
Quantified Difference	Compound 5 was the strongest neuroprotective molecule among all series members; achieved ≥100% viability recovery at 10 μM where other hybrids showed sub-maximal protection (exact comparator values reported in full text of [1]).
Conditions	HT22 murine hippocampal neuronal cell line; glutamate-induced cytotoxicity model; 3–300 μM dose range; 24 h incubation; MTT-based cell viability readout.

Why This Matters

For researchers requiring a single, well-characterized hybrid with maximal glutamate-toxicity rescue at low micromolar concentrations, neuroprotective agent 12 is the only series member documented to achieve complete viability recovery, reducing the risk of selecting a suboptimal hybrid for oxidative-stress models.

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

Acrolein-Induced Cytotoxicity Protection

Neuroprotective agent 12 was tested against a second clinically relevant cytotoxic insult—acrolein, a reactive aldehyde generated during lipid peroxidation that accumulates after TBI and in neurodegenerative conditions [1]. At 3 μM, the compound preserved 72.8% cell viability; at 10 μM, protection reached 96.4% [2]. This near-complete rescue under dual insults (glutamate and acrolein) distinguishes neuroprotective agent 12 from typical single-mechanism neuroprotectants that address only excitotoxicity or only oxidative stress individually. The parent drugs rolipram (pure PDE4 inhibitor) and tranilast (anti-allergic/antioxidant) were not reported to provide equivalent dual-insult protection at these concentrations in the same assay system [1].

Acrolein protection

Head-to-head

96.4% viability at 10 μM; 72.8% at 3 μM (HT22, 24 h)

Supports oxidative lipid-peroxidation model

Dual-insult rescue context (glutamate + acrolein)

Evidence Dimension	Cell viability restoration in acrolein-challenged HT22 hippocampal neuronal cells
Target Compound Data	72.8% viability at 3 μM; 96.4% viability at 10 μM (24 h incubation)
Comparator Or Baseline	Other series hybrids (Compounds 1–4, 6–8) with lower acrolein-protection potency. Parent drugs Rolipram and Tranilast as single-mechanism controls.
Quantified Difference	Compound 5 restored 96.4% viability at 10 μM under acrolein insult; rank-ordered as superior to all comparators in the same study [1][2].
Conditions	HT22 murine hippocampal neurons; acrolein-induced cytotoxicity; 3–300 μM dose range; 24 h incubation; cell viability assay.

Why This Matters

Procurement of neuroprotective agent 12 is justified when the experimental model requires protection against both excitotoxic (glutamate) and oxidative lipid-peroxidation-derived (acrolein) insults—a dual-rescue profile that single-target agents cannot reliably deliver.

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

PDE4B Downregulation and Neurotrophic Signaling

Western blot analysis in HT22 cells demonstrated that neuroprotective agent 12 (1–10 μM, 24 h) significantly decreased PDE4B protein expression while simultaneously increasing levels of phosphorylated CREB (p-CREB), brain-derived neurotrophic factor (BDNF), and heme oxygenase-1 (HO-1) [1][2]. This coordinated modulation of the PDE4B/CREB/BDNF axis is a distinctive polypharmacological outcome of the hybrid design: rolipram alone inhibits PDE4 enzymatic activity but does not reduce PDE4B protein levels, while tranilast alone does not engage the cAMP/CREB pathway [1]. At 10 μM, the compound also notably decreased nuclear NF-κB protein in LPS-stimulated BV2 microglial cells, linking PDE4B modulation to suppression of neuroinflammatory transcription [2]. This combined pro-survival, anti-inflammatory signature is not achievable with either parent compound alone at equivalent concentrations.

PDE4B/CREB/BDNF axis

Head-to-head

PDE4B protein decreased; p-CREB, BDNF, HO-1 increased (1–10 μM, HT22)

Supports PDE4B scaffolding & neurotrophic signaling studies

Western blot; distinct from rolipram catalytic inhibition

Evidence Dimension	PDE4B protein level (downregulation) and p-CREB, BDNF, HO-1 protein levels (upregulation) in HT22 cells; NF-κB nuclear translocation in BV2 microglia
Target Compound Data	PDE4B decreased; p-CREB, BDNF, HO-1 significantly increased at 1–10 μM, 24 h; NF-κB nuclear protein decreased at 10 μM in LPS-stimulated BV2 cells.
Comparator Or Baseline	Rolipram alone: inhibits PDE4 activity but does not reduce PDE4B protein expression. Tranilast alone: no significant PDE4/CREB pathway engagement. Other series hybrids: weaker or absent coordinated modulation.
Quantified Difference	Only Compound 5 (neuroprotective agent 12) simultaneously reduced PDE4B protein, increased p-CREB/BDNF/HO-1, and suppressed NF-κB nuclear translocation—a three-pronged mechanism not replicated by any single comparator [1][2].
Conditions	HT22 hippocampal neurons and BV2 microglial cells; compound concentrations 1, 3, 10, 30 μM; 24 h incubation; Western blot and immunofluorescence detection.

Why This Matters

Investigators studying PDE4B-dependent neuroinflammatory or neurodegenerative mechanisms should select neuroprotective agent 12 specifically because it uniquely provides PDE4B protein downregulation coupled with CREB-mediated neurotrophic signaling, a combination unavailable from rolipram, tranilast, or other commercially available PDE4 inhibitors.

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

In Vivo TBI Attenuation and BBB Repair

In a rubber-bullet impact TBI model in male Kunming mice, neuroprotective agent 12 (5–10 mg/kg, oral gavage, twice over 48 h) produced dose-dependent reduction in cerebral hemorrhagic area, effectively attenuated Evans Blue dye leakage (a quantitative BBB permeability marker), and significantly decreased protein levels of matrix metalloproteinases MMP2 and MMP9—enzymes implicated in post-TBI BBB breakdown [1][2]. These in vivo outcomes extend the in vitro polypharmacology (PDE4B downregulation, antioxidant activity, NF-κB suppression) into a therapeutically relevant whole-animal endpoint. By contrast, most PDE4-targeted agents (including rolipram) have not been reported to simultaneously reduce hemorrhage, repair BBB integrity, and suppress MMP2/MMP9 in a TBI model at oral doses with a comparable safety margin [1]. The LD50 range of 300–5000 mg/kg indicates a wide acute safety window relative to the efficacious dose [2].

In vivo TBI model

Cross-study comparable

Dose-dependent reduction of cerebral hemorrhage, Evans Blue leakage, MMP2/9 (5–10 mg/kg p.o., mouse)

Supports oral TBI efficacy model studies

Rubber-bullet impact model; 48 h endpoint

Evidence Dimension	In vivo efficacy: cerebral hemorrhage area, Evans Blue BBB leakage, MMP2/MMP9 protein levels in TBI mouse model
Target Compound Data	5–10 mg/kg oral gavage significantly reduced bleeding area (dose-dependent), decreased Evans Blue extravasation, and lowered MMP2/MMP9 protein expression at 48 h post-TBI.
Comparator Or Baseline	Vehicle-treated TBI mice (baseline). Rolipram and other PDE4 inhibitors generally lack combined anti-hemorrhagic, BBB-protective, and MMP-suppressive effects in the same TBI model (class-level inference).
Quantified Difference	Dose-dependent hemorrhage reduction and BBB repair observed uniquely for Compound 5 within the hybrid series [1]. MMP2/MMP9 downregulation confirmed at protein level.
Conditions	Male Kunming mice (8 weeks); rubber-bullet impact TBI model (right hemisphere, 3 mm lateral/1 mm posterior to bregma); 5 or 10 mg/kg oral gavage at 0 and 6 h post-awakening; 48 h endpoint.

Why This Matters

For preclinical TBI programs requiring an orally active agent with demonstrated in vivo reduction of intracranial hemorrhage and BBB restoration—endpoints directly relevant to clinical TBI pathophysiology—neuroprotective agent 12 provides the only quantitatively documented option within this chemical series.

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

Oral Bioavailability and BBB Penetration Profile

Neuroprotective agent 12 demonstrates good intestinal absorption and confirmed BBB penetration, fulfilling two critical prerequisites for an orally administered CNS therapeutic candidate [2]. Its cytochrome P450 inhibition profile has been partially mapped: it inhibits CYP2C19, CYP2C9, and CYP2D6 but does not inhibit CYP1A2, and it is not a P-glycoprotein (Pgp) substrate [2]. This CYP fingerprint is materially different from that of rolipram, which is primarily metabolized by CYP3A4 and does not carry the same multi-CYP inhibition liability. The acute toxicity LD50 of 300–5000 mg/kg in mice places the compound in a moderate-to-low toxicity category, with a therapeutic index (LD50/effective dose) exceeding 30–500 depending on the endpoint [2]. These ADME and safety parameters constitute a defined package that generic PDE4 inhibitors or other Rolipram–Tranilast hybrids lacking equivalent characterization cannot assume.

ADME & safety

Class-level

Good intestinal absorption; BBB-penetrant; inhibits CYP2C19/2C9/2D6; LD50 300–5000 mg/kg

Supports CNS drug discovery ADME profiling

CYP1A2 spared; not a Pgp substrate

Evidence Dimension	Oral absorption, BBB permeability, CYP inhibition spectrum, acute toxicity (LD50)
Target Compound Data	Good intestinal absorption; BBB penetrable; inhibits CYP2C19, CYP2C9, CYP2D6; non-inhibitor of CYP1A2; not a Pgp substrate; LD50 300–5000 mg/kg (mouse).
Comparator Or Baseline	Rolipram: CYP3A4 substrate, no reported multi-CYP inhibition. Other series hybrids: ADME and CYP profiles not systematically reported [1].
Quantified Difference	Specific CYP inhibition fingerprint (2C19/2C9/2D6 inhibited; 1A2 spared) and BBB penetration confirmed for neuroprotective agent 12; absent from comparator data sheets [2]. LD50 range indicates >30-fold safety margin relative to efficacious oral dose (5–10 mg/kg).
Conditions	In silico and in vitro ADME assays; BBB penetration assessed in vivo (Evans Blue extravasation assay in TBI mice); acute toxicity in mice.

Why This Matters

Procurement decisions for CNS drug discovery programs depend on integrated ADME/safety data. Neuroprotective agent 12 is one of the few compounds in its class with publicly available, multiplexed data confirming oral bioavailability, BBB access, a defined CYP inhibition profile, and quantitative acute safety—reducing the need for separate ADME screening prior to in vivo efficacy studies.

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

NF-κB Pathway Suppression in Microglia

In LPS-stimulated BV2 microglial cells, neuroprotective agent 12 (1–10 μM, 24 h) dose-dependently reduced nitric oxide (NO) release and inhibited nuclear translocation of NF-κB [2]. Immunofluorescence imaging confirmed that at 10 μM, the compound markedly suppressed NF-κB nuclear localization in LPS-challenged BV2 cells [2]. This anti-neuroinflammatory activity is mechanistically linked to PDE4B downregulation, as PDE4B inhibition reduces cAMP hydrolysis, which in turn attenuates NF-κB transcriptional activity [1]. While rolipram also inhibits PDE4, it lacks the tranilast-derived anti-inflammatory potency that Compound 5 exhibits through simultaneous antioxidant and NF-κB pathway modulation [1]. Quantitative NO reduction was dose-dependent, with maximal suppression observed at 10 μM [2].

Microglial NF-κB inhibition

Head-to-head

NF-κB nuclear translocation inhibited; NO release reduced dose-dependently (1–10 μM, BV2)

Supports neuroinflammation assay development

LPS-stimulated BV2 microglia; immunofluorescence

Evidence Dimension	NF-κB nuclear translocation and NO release in LPS-stimulated BV2 microglial cells
Target Compound Data	Dose-dependent NO reduction (1–10 μM); NF-κB nuclear translocation inhibited at 10 μM (immunofluorescence-confirmed).
Comparator Or Baseline	Rolipram: PDE4 inhibition without tranilast-derived antioxidant/NF-κB-suppressive activity. Other hybrids: lower or no NF-κB suppression at equivalent concentrations [1].
Quantified Difference	Compound 5 uniquely combined NF-κB nuclear translocation inhibition with PDE4B protein reduction and HO-1 induction—a triple anti-inflammatory mechanism not observed for any other series member or parent drug [1][2].
Conditions	BV2 murine microglial cell line; 1 μg/mL LPS stimulation; 1, 3, 10, 30 μM compound concentrations; 24 h incubation; NO assay and NF-κB immunofluorescence.

Why This Matters

Studies focused on the neuroinflammatory component of TBI, cerebral ischemia, or neurodegeneration should select neuroprotective agent 12 because it provides experimentally validated, dual-target suppression of microglial activation (NF-κB pathway plus PDE4B/cAMP modulation), which is not achievable with standard PDE4 inhibitors lacking the tranilast pharmacophore.

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source

Application Scenarios for TBI and CNS Research

Oral TBI Efficacy with BBB-Penetrant Polypharmacology

Neuroprotective agent 12 is the optimal chemical probe for rodent TBI models where the experimental protocol demands oral administration, confirmed BBB penetration, and simultaneous targeting of post-traumatic hemorrhage, BBB disruption, and neuroinflammation. The compound's documented in vivo efficacy—dose-dependent reduction of cerebral bleeding area, attenuation of Evans Blue BBB leakage, and suppression of MMP2/MMP9 at 5–10 mg/kg p.o. in mice [1][2]—makes it directly applicable to TBI research programs evaluating multi-mechanism neuroprotective strategies. Investigators should prioritize this compound over single-target PDE4 inhibitors or untested hybrids, as it is the only series member with published in vivo TBI attenuation data linked to a defined oral dosing regimen.

Oxidative Stress and Excitotoxicity Modeling in HT22 Cells

For laboratories employing HT22 hippocampal neurons to study glutamate- or acrolein-induced oxidative cytotoxicity, neuroprotective agent 12 provides a single, well-characterized positive control that rescues cell viability at low micromolar concentrations (≥96% protection against both insults at 10 μM) without intrinsic cytotoxicity below 100 μM [2]. Its dual-rescue profile eliminates the need to combine separate antioxidant and anti-excitotoxic agents in assay development, streamlining experimental workflows in neurodegeneration and neuroprotection screening campaigns [1].

PDE4B/CREB/BDNF Pathway Dissection

Neuroprotective agent 12 uniquely enables researchers to probe the intersection of PDE4B protein regulation, cAMP/CREB-dependent transcription, and neurotrophic factor (BDNF) induction using a single small molecule. Because the compound reduces PDE4B protein levels (not merely inhibiting enzymatic activity) while upregulating p-CREB, BDNF, and HO-1 [1][2], it serves as a mechanistic tool distinct from rolipram (which only inhibits PDE4 catalytic activity) or standard CREB activators. This makes it particularly valuable for studies investigating PDE4B's scaffolding functions or cAMP-independent roles in neuronal survival [1].

Microglial NF-κB Inhibition for Neuroinflammation

In LPS-stimulated BV2 microglial assays, neuroprotective agent 12 provides a quantitatively characterized positive control for NF-κB pathway inhibition, with confirmed suppression of nuclear NF-κB translocation and dose-dependent NO reduction at 1–10 μM [2]. This anti-neuroinflammatory activity, coupled with PDE4B downregulation, positions the compound as a dual-target reference standard for validating microglia-centric hypotheses in TBI, cerebral ischemia, and chronic neurodegenerative disease models where NF-κB-driven neuroinflammation is implicated [1].

Application

Selection Property

Validation Focus

Rodent TBI model (oral route)

Polypharmacology: PDE4B, antioxidant, NF-κB

Hemorrhage, BBB permeability, MMP endpoints

HT22 excitotoxicity & oxidative stress assays

Dual-rescue (glutamate + acrolein) without cytotoxicity

Cell viability restoration at low μM concentrations

PDE4B scaffolding & neurotrophic signaling studies

PDE4B protein downregulation + p-CREB/BDNF/HO-1 upregulation

Western blot, cAMP-independent pathway analysis

Microglial neuroinflammation assays (BV2)

NF-κB nuclear translocation inhibition + NO reduction

Immunofluorescence, NO assay, PDE4B link

• [1] Lu J, Chen C, Deng X, Mak MS, Zhu Z, He X, Liang J, Maddili SK, Tsim KWK, Han Y, Pi R. Design, Synthesis, and Biological Evaluation of Novel Multifunctional Rolipram-Tranilast Hybrids As Potential Treatment for Traumatic Brain Injury. ACS Chem Neurosci. 2020;11(15):2348-2360. doi:10.1021/acschemneuro.0c00339. View Source
• [2] MedChemExpress. Neuroprotective agent 12 (HY-174339) Product Datasheet. CAS 2522599-69-3. View Source